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Study Model / Tributyrin Supplementation Key Performance Comparative
Condition Level Outcomes Findings

| Healthy Broilers (Arbor Acres, 35-day study) [1] [2] | 300 g/ton (60% di- and tri-butyrin) | Body Weight:
+4.6% FCR: -5.2% EPEF: +14.9% [1] [2] | TB-300 showed superior growth performance improvement
compared to coated sodium butyrate (SB-500) and a control diet [1] [2]. | | Coccidia Challenge (Eimeria
maxima infection) [3] [4] | 0.25% (w/w) in diet | Body Weight Gain: Improved at peak infection (7 dpi)
FCR: Improved at peak infection (7 dpi) [3] [4] | Supplementation specifically counteracted the
performance-depressing effects of coccidial infection [3] [4]. | | Cyclic Heat Stress (Taihe Silky Fowls) [5] |
0.04% to 0.32% in diet | Average Daily Gain (ADG): Improved FCR: Improved [5] | Effectively alleviated

the adverse effects of heat stress on growth performance, with 0.16% being an effective level [5]. |

Detailed Experimental Protocols

To help you evaluate the reliability and applicability of these findings, here is a detailed look at the

methodologies used in the key studies cited above.

Comparative Study of Butyrate Supplements (2025)
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This study directly compared different butyrate sources in a large-scale, 35-day experiment [1] [2].

¢ Animals and Housing: 1,000 day-old Arbor Acres broiler chicks were randomly assigned to four
dietary treatments, each with six replicates. They were housed in floor pens with wood shavings [2].
e Dietary Treatments:
o CON: Control basal diet.
o TB-500: Basal diet + 500 g/ton of a product containing 40% tributyrin, copper, and essential
oils.
o TB-300: Basal diet + 300 g/ton of a product containing 60% di- and tri-butyrin.
o SB-500: Basal diet + 500 g/ton of coated sodium butyrate (40%) [1] [2].
o Data Collection: Body weight and feed intake were recorded weekly. On day 35, samples were
collected to assess serum biochemistry, intestinal morphology (villus height and crypt depth),
digestive enzymes, and gene expression in muscle and liver tissue [1] [2].

Tributyrin Under Coccidiosis Challenge (2021)

This study investigated tributyrin's efficacy against a specific disease challenge [3] [4].

e Animals and Infection Model: 96 Ross 708 male broilers were fed either a control diet or a diet with
0.25% tributyrin. On day 21 post-hatch, birds were orally inoculated with Eimeria maxima oocysts or
sham-infected with water [3] [4].

e Groups: The design created four groups: Uninfected Control, Uninfected+Tributyrin, Infected
Control, and Infected+Tributyrin.

o Data Collection: Body weight gain and feed conversion ratio (FCR) were measured at 7 and 10 days
post-infection. On these days, ileal tissue samples were collected for gene expression analysis
related to immunity, digestion, and gut barrier integrity [3].

Tributyrin Under Cyclic Heat Stress (2024)

This study focused on tributyrin's role in mitigating environmental stress [5].

¢ Animals and Stress Model: 120-day-old Taihe Silky Fowls were divided into groups. The heat stress
(HS) group was exposed to 34°C for 8 hours daily for 4 weeks, while the normal control (NC) group
was kept at 24°C [5].

o Dietary Treatments: The HS group was further divided and fed a basal diet supplemented with
0.04%, 0.08%, 0.16%, or 0.32% tributyrin.

e Data Collection: Growth performance (ADG, FCR) was monitored. At the end of the study, breast
muscle samples were taken to analyze meat quality, antioxidant enzyme activity, and the expression
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of genes in the Nrf2 antioxidant pathway [5].

Mechanisms of Action: How Tributyrin Works

The performance benefits of tributyrin are supported by measurable improvements in gut physiology and
health. The following diagram summarizes its primary modes of action.
Dietary Tributyrin
Hydrolysis in Small Intestine

Release of Butyrate

Gut Morphology Gut Barrier & Immunity Microbiome Modulation Oxidative Status
t Villus Height 1 Tight Junction Proteins t Beneficial Bacteria (e.g., Lactobacillus) t Antioxidant Enzymes (GSH-Px)
t VH:CD Ratio 1t Host Defense Peptides | Pathogenic Load Activation of Nrf2 Pathway

Click to download full resolution via product page

The mechanisms shown in the diagram are supported by concrete experimental data:

e Improved Gut Morphology: Multiple studies confirmed that tributyrin significantly increases villus
height and the villus height to crypt depth (VH:CD) ratio in the duodenum, jejunum, and ileum,
which indicates a larger surface area for nutrient absorption [1] [2] [6].

¢ Enhanced Gut Barrier and Immunity: Tributyrin upregulates the expression of genes related to
tight junctions (e.g., occludin) and host defense (e.g., TLR4) [1] [2] [7]. This strengthens the
intestinal barrier and improves immune response.

e Microbiome Modulation: Supplementation has been shown to increase the relative abundance of
beneficial bacteria like Lactobacillus and Bifidobacterium, while reducing pathogenic bacteria such
as Clostridia [8] [7] [6].
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¢ Improved Oxidative Status: Under heat stress, tributyrin enhanced the activity of antioxidant
enzymes like GSH-Px and up-regulated genes in the Nrf2 signaling pathway (Nrf2, NQO1, HO-1),
reducing oxidative damage in muscle tissue [5].

Key Takeaways for Professionals

¢ Tributyrin consistently demonstrates benefits for growth performance and gut health in broilers
across various conditions, with a particular value in mitigating challenges like disease and heat
stress.

e Compared to sodium butyrate, tributyrin's glycerol structure provides more targeted delivery of
butyrate to the small intestine, resulting in a longer half-life and often superior bio-efficacy [2] [9] [6].

e The optimal dosage appears to be context-dependent, but effective levels in research range from
250 mg/kg (0.025%) to 0.25% of the diet [8] [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Summary]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b545800#tributyrin-broiler-performance-comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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